Cas no 1346697-26-4 (2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yloxy)ethanamine)

• Product Name: 2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yloxy)ethanamine
• CAS No: 1346697-26-4
• MF: C₁₃H₂₁BN₂O₃
• MW: 264.128443479538
• MDL: MFCD19688774
• CID: 1034454
• PubChem ID: 71302192
• Update Time: 2025-11-02

2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yloxy)ethanamine Chemical and Physical Properties

Names and Identifiers

• 2-((4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)oxy)ethanamine
• 2-((4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)oxy)ethamine
• 2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]oxyethanamine
• 2-((4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)oxy)ethan-1-amine
• 2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yloxy)ethanamine
• 2-{[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]oxy}ethan-1-amine
• WLZ3044
• 2-((4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)pyridin-2-yl)oxy)ethanamine
• 1346697-26-4
• DTXSID00744553
• 2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yloxy)ethanamine

• MDL： MFCD19688774
• Inchi： 1S/C13H21BN2O3/c1-12(2)13(3,4)19-14(18-12)10-5-7-16-11(9-10)17-8-6-15/h5,7,9H,6,8,15H2,1-4H3
• InChI Key： HXJVFFGOACOXLU-UHFFFAOYSA-N
• SMILES： O1B(C2C=CN=C(C=2)OCCN)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 264.1645227g/mol
• Monoisotopic Mass: 264.1645227g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.6Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 393.0±37.0 °C at 760 mmHg
• Flash Point: 191.5±26.5 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yloxy)ethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yloxy)ethanamine

Comprehensive Guide to 2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yloxy)ethanamine (CAS No. 1346697-26-4)

2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yloxy)ethanamine (CAS No. 1346697-26-4) is a specialized boron-containing compound widely used in pharmaceutical research, organic synthesis, and material science. Its unique structure, featuring a dioxaborolane ring and a pyridine moiety, makes it a valuable intermediate for Suzuki-Miyaura cross-coupling reactions, a popular topic in modern synthetic chemistry. Researchers and industry professionals frequently search for this compound due to its role in developing novel drug candidates and functional materials.

The compound's CAS number 1346697-26-4 is a critical identifier for procurement and regulatory compliance. Its boronate ester functionality enhances stability, making it suitable for diverse applications, including bioconjugation and proteomics. Recent trends in AI-driven drug discovery and high-throughput screening have increased demand for such high-purity intermediates, as they accelerate the development of targeted therapies.

One of the most searched questions about 2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yloxy)ethanamine is its solubility and reactivity in aqueous vs. organic solvents. This compound exhibits excellent solubility in polar aprotic solvents like DMSO and DMF, which is crucial for catalytic applications. Its amine group further allows for derivatization, enabling its use in peptide synthesis and biomarker labeling—topics gaining traction in cancer research and diagnostics.

From an industrial perspective, the compound’s role in OLED materials and electronic coatings aligns with the growing focus on sustainable technologies. Manufacturers often seek CAS 1346697-26-4 for its ability to improve device efficiency in flexible displays and wearable electronics, sectors experiencing rapid expansion. This connection to green chemistry and energy-efficient solutions makes it a recurring keyword in academic and patent literature.

Quality control is another hot topic for 2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yloxy)ethanamine. Analytical methods like HPLC and NMR are essential to verify purity, especially for GMP-grade batches used in preclinical studies. Suppliers emphasizing low heavy-metal content and strict storage conditions (e.g., inert atmosphere) rank higher in search results, reflecting user concerns about reproducibility and safety.

In summary, CAS 1346697-26-4 bridges multiple cutting-edge fields, from medicinal chemistry to advanced materials. Its versatility and relevance to trending topics like precision medicine and smart materials ensure its prominence in scientific discourse. For researchers, understanding its properties and applications is key to leveraging its full potential in innovation-driven projects.